4-Phenyl-2-butyl acetate 4-Phenyl-2-butyl acetate 4-Phenyl-2-butyl acetate, also known as 1-phenyl-3-acetoxybutane or fema 2882, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Phenyl-2-butyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-phenyl-2-butyl acetate is primarily located in the membrane (predicted from logP). 4-Phenyl-2-butyl acetate has a fruit and green taste.
Brand Name: Vulcanchem
CAS No.: 10415-88-0
VCID: VC20979412
InChI: InChI=1S/C12H16O2/c1-10(14-11(2)13)8-9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
SMILES: CC(CCC1=CC=CC=C1)OC(=O)C
Molecular Formula: C12H16O2
Molecular Weight: 192.25 g/mol

4-Phenyl-2-butyl acetate

CAS No.: 10415-88-0

Cat. No.: VC20979412

Molecular Formula: C12H16O2

Molecular Weight: 192.25 g/mol

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4-Phenyl-2-butyl acetate - 10415-88-0

Specification

Description 4-Phenyl-2-butyl acetate, also known as 1-phenyl-3-acetoxybutane or fema 2882, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 4-Phenyl-2-butyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-phenyl-2-butyl acetate is primarily located in the membrane (predicted from logP). 4-Phenyl-2-butyl acetate has a fruit and green taste.
CAS No. 10415-88-0
Molecular Formula C12H16O2
Molecular Weight 192.25 g/mol
IUPAC Name 4-phenylbutan-2-yl acetate
Standard InChI InChI=1S/C12H16O2/c1-10(14-11(2)13)8-9-12-6-4-3-5-7-12/h3-7,10H,8-9H2,1-2H3
Standard InChI Key IVEWTAOGAGBQGG-UHFFFAOYSA-N
SMILES CC(CCC1=CC=CC=C1)OC(=O)C
Canonical SMILES CC(CCC1=CC=CC=C1)OC(=O)C

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